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Compound of Interest

Compound Name: 3-Fluoro-5-formylbenzonitrile

Cat. No.: B581179

An In-depth Technical Guide on the GHS Classification of 3-Fluoro-5-formylbenzonitrile

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals for 3-Fluoro-5-formylbenzonitrile, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identification

Identifier Value

IUPAC Name 3-fluoro-5-formylbenzonitrile[1]

Synonyms 3-Cyano-5-fluorobenzaldehyde, 5-Cyano-3-
fluorobenzaldehyde[1]

CAS Number 1003708-42-6[1]

Molecular Formula CsH4FNO[1]

Molecular Weight 149.12 g/mol [1]

Chemical Structure (Smiles: C1=C(C=C(C=C1C#N)F)C=0)[1]

GHS Hazard Classification

The GHS classification for 3-Fluoro-5-formylbenzonitrile is aggregated from multiple
notifications and may vary depending on impurities and other factors. The following tables
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summarize the reported classifications.

Hazard Statements

Notified Classification

Hazard Code Description .
Ratio

H302 Harmful if swallowed 100%J1]
H312 Harmful in contact with skin 66.7%][1]
H315 Causes skin irritation 66.7%][1]
H319 Causes serious eye irritation 66.7%][1]
H332 Harmful if inhaled 66.7%[1]
H335 May cause respiratory irritation  66.7%[1]

Hazard Classes and Categories

Notified Classification

Hazard Class Category .
Ratio

Acute Toxicity, Oral 4 100%J1]
Acute Toxicity, Dermal 4 66.7%][1]
Skin Irritation 2 66.7%][1]
Eye Irritation 2A 66.7%[1]
Acute Toxicity, Inhalation 4 66.7%][1]
Specific Target Organ Toxicity, 66.79%1]

Single Exposure

GHS Label Elements

Element Description
Pictogram
Signal Word Warning[1]
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Note: The exclamation mark pictogram is used for a variety of hazards including acute toxicity
(harmful), skin/eye irritation, and respiratory tract irritation.

Precautionary Measures

A comprehensive set of precautionary statements is recommended for handling 3-Fluoro-5-
formylbenzonitrile. These are categorized into prevention, response, storage, and disposal.

Precautionary Statements (P-Codes)
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Category Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[2][3][4]
Wash skin thoroughly after
P264 _
handling.[2][3][4]
Do not eat, drink or smoke
P270 when using this product.[2][3]
[4]
Use only outdoors or in a well-
P271 _
ventilated area.[2][3][4]
Wear protective gloves/ eye
P280 protection/ face protection.[2]
[31[4]
IF SWALLOWED: Get medical
Response P301+P317
help.[1]
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.[1][2][3]
IF INHALED: Remove person
to fresh air and keep
P304+P340 )
comfortable for breathing.[1][2]
[3]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][2][3]
P317 Get medical help.[1]
Get medical help if you feel
P319

unwell.[1]
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Specific treatment (see
P321 supplemental first aid

instruction on this label).[1]

P330 Rinse mouth.[1][2][3]
If skin irritation occurs: Get
P332+P317 )
medical help.[1]
If eye irritation persists: Get
P337+P317 )
medical help.[1]
Take off contaminated clothing
P362+P364 and wash it before reuse.[1][2]
[3]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[1][2][3]
P405 Store locked up.[1][2][3]
Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.[1][2][3]

Experimental Protocols

Detailed experimental protocols for the determination of GHS classifications for 3-Fluoro-5-
formylbenzonitrile are not publicly available in the searched resources. The classifications are
typically derived from data submitted by manufacturers and suppliers to regulatory bodies like
the European Chemicals Agency (ECHA). These studies would generally follow internationally
recognized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD) for testing chemicals.

Visualized Workflows and Relationships

The following diagrams illustrate the logical relationships in GHS classification and safe
handling procedures.
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GHS Classification Workflow
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Receiving
3-Fluoro-5-formylbenzonitrile

Read and Understand
Safety Data Sheet (SDS)

Don Personal Protective
Equipment (PPE)

(Gloves, Eye Protection)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

i
‘M |
|

Spill or Exposure Event fter Decontamination

[Store in a Tightly Closed Containeg

in a Dry, Well-Ventilated Place

Dispose of Waste According to

Follow First Aid Measures
Regulations (P501) ( )

P301, P302, P304, P305

Click to download full resolution via product page

Safe Handling Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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